![molecular formula C20H22N2O4 B4620130 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(pentanoylamino)benzamide](/img/structure/B4620130.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(pentanoylamino)benzamide
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(pentanoylamino)benzamide, also known as BPBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(pentanoylamino)benzamide and its derivatives have been explored extensively in the context of drug discovery and development. These compounds are of particular interest in the design of novel therapeutic agents due to their structural diversity and potential biological activities. For instance, derivatives of benzamide have been identified as potent and selective inhibitors of various enzymes and receptors, which are critical targets in the treatment of diseases such as cancer, neurological disorders, and infectious diseases.
Histone Deacetylase Inhibitors : Some benzamide derivatives have been discovered as orally active histone deacetylase (HDAC) inhibitors, demonstrating significant antitumor activity in vivo and showing promise as anticancer drugs (Zhou et al., 2008). HDAC inhibitors play a crucial role in the regulation of gene expression and have therapeutic potential in cancer treatment, among other diseases.
Serotonin Receptor Agonists : Benzamide derivatives have also been synthesized and evaluated for their serotonin 4 (5-HT4) receptor agonist activity, indicating potential applications in gastrointestinal motility disorders (Sonda et al., 2003).
VEGFR-2 Inhibitors : The substituted benzamides have been identified as potent and selective inhibitors of the vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity, which is important for angiogenesis and tumor growth. Such compounds have shown robust in vivo efficacy in human lung and colon carcinoma xenograft models (Borzilleri et al., 2006).
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(pentanoylamino)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-2-3-4-19(23)21-15-7-5-14(6-8-15)20(24)22-16-9-10-17-18(13-16)26-12-11-25-17/h5-10,13H,2-4,11-12H2,1H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZUPFBNSPHFUPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.